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Compound of Interest

Compound Name: LY2880070

Cat. No.: B8196068

For Researchers, Scientists, and Drug Development Professionals: A Procedural Overview for
Safe Handling, Operation, and Disposal.

This guide provides essential safety and logistical information for the handling of LY2880070,
an orally active CHK1 inhibitor. As an investigational drug with potential cytotoxic properties, it
is imperative to handle this compound with stringent safety measures to minimize exposure
and ensure a safe laboratory environment. The following procedures are based on established
guidelines for handling potent and cytotoxic compounds in a research setting.

Personal Protective Equipment (PPE)

Consistent and correct use of PPE is the primary defense against exposure to hazardous
compounds. The following table summarizes the recommended PPE for various activities
involving LY2880070.
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Activity

Required PPE

Specifications & Best
Practices

Weighing and Reconstituting

Powder

- Double Chemotherapy
Gloves- Disposable Gown-
Eye Protection (Safety
Goggles)- Respiratory
Protection (N95 or higher)

- Perform in a certified
chemical fume hood or
ventilated balance enclosure.-
Use powder-free, ASTM
D6978-tested chemotherapy
gloves.- Ensure gown is
disposable, lint-free, with a
solid front and tight-fitting
cuffs.- Safety goggles should
provide a full seal around the
eyes.- A surgical mask is not
sufficient for respiratory

protection from powders.

Handling Solutions

- Double Chemotherapy
Gloves- Disposable Gown-
Eye Protection (Safety Glasses
with side shields)

- Handle within a chemical
fume hood or biological safety
cabinet.- Regularly inspect
gloves for any signs of
degradation or puncture.-
Change gloves immediately if

contamination is suspected.

Administering to Animals

- Chemotherapy Gloves-
Disposable Gown- Eye
Protection (Safety Glasses
with side shields)

- Utilize closed systems where
feasible.- Be mindful of
potential for splashes or

aerosol generation.

Waste Disposal

- Double Chemotherapy
Gloves- Disposable Gown-
Eye Protection (Safety
Goggles)

- Handle all contaminated
materials as hazardous
cytotoxic waste.- Ensure waste
containers are properly labeled

and sealed.
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Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational workflow is critical for minimizing risk. The following steps
outline the process for safely handling LY2880070 from receipt to disposal.

Receiving and Storage

e Upon receipt, visually inspect the container for any damage or leaks.
e Wear single chemotherapy gloves when handling the sealed container.

o Store LY2880070 in a designated, clearly labeled, and secure location away from
incompatible materials.

o Follow supplier recommendations for storage temperature. Stock solutions are typically
stored at -20°C for up to one month or -80°C for up to six months.

Preparation of Solutions

e Preparation Environment: All manipulations of powdered LY2880070, including weighing and
initial reconstitution, must be performed in a certified chemical fume hood or a ventilated
balance enclosure to prevent inhalation of the powder.

o Personal Protective Equipment: Don the appropriate PPE as outlined in the table above
before beginning any work.

e Reconstitution:

o

Carefully weigh the required amount of LY2880070 powder.

[e]

Use a plastic-backed absorbent pad on the work surface to contain any potential spills.

o

Slowly add the solvent to the powder to avoid aerosolization.

[¢]

Ensure the vial is securely capped before mixing.
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» Labeling: Clearly label all solutions with the compound name, concentration, solvent, date of
preparation, and appropriate hazard warnings.

Spill Management

 In the event of a spill, immediately alert personnel in the area and restrict access.
e Use a commercially available chemotherapy spill kit and follow its instructions.

* Wear double chemotherapy gloves, a disposable gown, and eye protection during cleanup.
For larger spills or spills of powder outside of a containment hood, respiratory protection is
required.

e Collect all contaminated materials in a designated cytotoxic waste container.
e Thoroughly decontaminate the area with an appropriate cleaning agent.

Disposal Plan

All materials that have come into contact with LY2880070 must be treated as hazardous
cytotoxic waste.
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Waste Stream

Disposal Procedure

Contaminated PPE

- Place all used gloves, gowns, and other
disposable protective equipment in a
designated, sealed, and clearly labeled cytotoxic

waste container.

Empty Vials and Containers

- Rinse empty vials with a suitable solvent three
times. Collect the rinsate as hazardous waste.-
Deface the label of the empty container.-

Dispose of the rinsed container in the cytotoxic

waste stream.

Unused or Expired Compound

- Do not dispose of down the drain or in regular
trash.- Dispose of as hazardous chemical waste
according to your institution's environmental

health and safety guidelines.

Contaminated Labware

- Disposable labware (e.g., pipette tips, tubes)
should be placed in the cytotoxic waste
container.- Reusable labware should be
decontaminated by soaking in an appropriate

inactivating solution before washing.

Logical Workflow for Handling LY2880070

The following diagram illustrates the decision-making process and necessary precautions for

working with LY2880070.
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Powder

Required PPE:
- Double Chemo Gloves
- Gown

- Goggles
- Respirator (N95+)

Preparation & Handling

Start: Handling LY2880070

Assess Task:
- Weighing/Reconstituting Powder?
- Handling Solution?

Solution

Required PPE:
- Double Chemo Gloves
- Gown
- Safety Glasses

Work in Certified Containment:

- Ventilated Enclosure

- Fume Hood

Proceed with Experiment

Spill Occurred?

Execute Spill Protocol:
- Alert Others
- Use Spill Kit
- Decontaminate

~

4 Disposal
Dispose of Contaminated PPE Dispose of Sharps & Consumables
Cytotoxic Waste Container
-

Click to download full resolution via product page

Caption: Workflow for safe handling of LY2880070.
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 To cite this document: BenchChem. [Essential Safety and Handling Guide for the
Investigational Drug LY2880070]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8196068#personal-protective-equipment-for-
handling-ly2880070]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b8196068#personal-protective-equipment-for-handling-ly2880070
https://www.benchchem.com/product/b8196068#personal-protective-equipment-for-handling-ly2880070
https://www.benchchem.com/product/b8196068#personal-protective-equipment-for-handling-ly2880070
https://www.benchchem.com/product/b8196068#personal-protective-equipment-for-handling-ly2880070
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8196068?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8196068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

